![molecular formula C21H15BrN6O2 B2909871 1-ethyl-3-{4-[(3-methylphenoxy)acetyl]piperazin-1-yl}quinoxalin-2(1H)-one CAS No. 1030100-20-9](/img/structure/B2909871.png)
1-ethyl-3-{4-[(3-methylphenoxy)acetyl]piperazin-1-yl}quinoxalin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-ethyl-3-{4-[(3-methylphenoxy)acetyl]piperazin-1-yl}quinoxalin-2(1H)-one” is a complex organic compound. It contains a quinoxaline core, which is a type of heterocyclic compound. The quinoxaline core is substituted with an ethyl group at the 1-position and a piperazine ring at the 3-position . The piperazine ring is further substituted with a 3-methylphenoxyacetyl group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of multiple functional groups, including an ethyl group, a piperazine ring, and a 3-methylphenoxyacetyl group attached to the quinoxaline core . These functional groups could potentially influence the compound’s physical and chemical properties, as well as its reactivity.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure, particularly the presence of the various functional groups . For example, the presence of the piperazine ring could potentially influence the compound’s solubility in water, while the quinoxaline core could potentially influence its UV/Vis absorption properties .Mechanism of Action
1-ethyl-3-{4-[(3-methylphenoxy)acetyl]piperazin-1-yl}quinoxalin-2(1H)-one acts as a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor, which is a subtype of glutamate receptor. It enhances the activity of the receptor by binding to a site on the receptor that is distinct from the glutamate binding site. This results in an increase in the amplitude and duration of NMDA receptor-mediated currents.
Biochemical and physiological effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to enhance synaptic plasticity and improve learning and memory processes. This compound has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
1-ethyl-3-{4-[(3-methylphenoxy)acetyl]piperazin-1-yl}quinoxalin-2(1H)-one has several advantages for use in lab experiments. It is a highly potent and selective modulator of the NMDA receptor, which allows for precise control over the receptor activity. This compound is also stable and can be easily synthesized in large quantities. However, one limitation of this compound is that it has a relatively short half-life, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for the study of 1-ethyl-3-{4-[(3-methylphenoxy)acetyl]piperazin-1-yl}quinoxalin-2(1H)-one. One area of research is the development of more potent and selective modulators of the NMDA receptor. Another area of research is the exploration of the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases. Additionally, the mechanisms underlying the neuroprotective effects of this compound are not fully understood and further research is needed to elucidate these mechanisms.
Synthesis Methods
1-ethyl-3-{4-[(3-methylphenoxy)acetyl]piperazin-1-yl}quinoxalin-2(1H)-one can be synthesized by reacting ethyl 2-chloroacetate with 2-methylquinoxaline-3-carboxylic acid, followed by the reaction of the resulting ethyl 2-(2-methylquinoxalin-3-ylamino)acetate with 3-methylphenoxyacetyl chloride and piperazine. The final product is obtained by recrystallization from ethanol.
Scientific Research Applications
1-ethyl-3-{4-[(3-methylphenoxy)acetyl]piperazin-1-yl}quinoxalin-2(1H)-one has been extensively studied for its potential use in scientific research. It has been found to have various applications in the field of neuroscience, particularly in the study of neurotransmitters and their receptors. This compound has been shown to modulate the activity of glutamate receptors, which are important for synaptic plasticity and learning and memory processes.
properties
IUPAC Name |
5-[[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl]-1-(4-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15BrN6O2/c1-13-2-8-16(9-3-13)28-20-17(10-24-28)21(29)27(12-23-20)11-18-25-19(26-30-18)14-4-6-15(22)7-5-14/h2-10,12H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJOZJHWJARNKGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC4=NC(=NO4)C5=CC=C(C=C5)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15BrN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.